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Get Quote

Compound Overview and Key Data

MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan is an agent-linker conjugate used in Antibody-Drug

Conjugates (ADCs). It incorporates Exatecan, which is a DNA Topoisomerase I inhibitor [1] [2] [3].

The table below summarizes the essential information needed for your molarity calculations:

Property Value

Molecular Formula C₅₅H₆₀FN₉O₁₃ [1] [4] [3]

Molecular Weight 1074.12 g/mol [1] [4] [3]

CAS Number 2414254-51-4 [1] [4] [3]

Appearance White to off-white solid powder [4] [5]

Solubility Soluble in DMSO [1] [4]
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You can use the fundamental molarity formula for your calculations. The standard stock solution

concentrations for this compound are often prepared at 5-10 mM in DMSO [1] [4].

Molarity Formula [\text{Molarity (mM)} = \frac{\text{Mass (mg)}}{\text{Molecular Weight (g/mol)}

\times \text{Volume (mL)}} \times 1000]

Stock Solution Preparation Table The following table provides a quick reference for preparing common

stock solution volumes. The calculated values are based on the molecular weight of 1074.12 g/mol [1] [4].

Target Concentration Mass of Compound (mg) Volume of Solvent (mL)

10 mM 1.07 mg 0.1 mL

10 mM 5.37 mg 0.5 mL

10 mM 10.74 mg 1.0 mL

5 mM 0.54 mg 0.1 mL

5 mM 2.69 mg 0.5 mL

5 mM 5.37 mg 1.0 mL

Experimental Protocol

Here is a detailed step-by-step protocol for preparing a 5 mM stock solution in DMSO.

Materials

MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan (HY-148668) [1]
Anhydrous DMSO (newly opened is recommended) [1]

1 mL volumetric vial or tube
Analytical balance (capable of weighing to 0.01 mg)

Micropipettes and tips

Procedure

Weigh the Compound: Tare a clean weighing boat. Accurately weigh 5.37 mg of the compound.
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Transfer: Quantitatively transfer the compound to a 1 mL volumetric vial.

Dissolve: Add anhydrous DMSO to the vial to bring the total volume to 1.0 mL.
Mix: Cap the vial securely and vortex or invert it gently until the solid is completely dissolved, forming

a clear solution.
Aliquot and Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C, sealed and protected from moisture and light. The solution is
typically stable for 1 month at -20°C [1] [4].

The workflow below summarizes the key steps in the preparation and use of the stock solution.

Weigh 5.37 mg of compound

Transfer to 1 mL vial

Add DMSO to 1.0 mL

Mix until clear

Aliquot & store at -20°C

Use within 1 month

In vitro assays Further dilute for
in vivo studies
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Important Application Notes

Solvent Considerations: DMSO is the recommended solvent for initial stock solutions [1] [4]. Be
aware that DMSO is hygroscopic; use a newly opened bottle for critical work to avoid water

absorption that could affect concentration and compound stability [1].
In Vivo Formulations: If the stock solution is intended for animal studies, it requires further dilution in

an appropriate vehicle. One common formulation for injection is DMSO : PEG300 : Tween 80 :
Saline = 10 : 40 : 5 : 45 [4] [5].

Handling and Storage: The compound should be stored as a powder at -20°C for long-term stability
(up to 3 years). Always centrifuge vials briefly before opening to bring the powder to the bottom and

avoid loss [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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